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Compound of Interest

N-ethyltetrahydro-2H-pyran-4-
Compound Name:
amine

cat. No.: B1313632

Despite a comprehensive search for publicly available data, specific quantitative information on
the biological activity of N-ethyltetrahydro-2H-pyran-4-amine remains elusive. The available
literature primarily discusses the broader class of tetrahydropyran (THP) derivatives,
highlighting their significance as scaffolds in medicinal chemistry due to their favorable
pharmacokinetic properties.[1] While various biological activities, including antimicrobial,
anticancer, and central nervous system effects, have been attributed to different THP-
containing molecules, specific experimental data for N-ethyltetrahydro-2H-pyran-4-amine is
not detailed in the reviewed sources.

Comparison with a Structurally Related Analog: N-
propyl-tetrahydro-2H-pyran-4-amine

To provide a comparative context, we investigated a closely related structural analog, N-propyl-
tetrahydro-2H-pyran-4-amine. However, similar to the target compound, specific quantitative
biological activity data for this molecule is not readily available in the public domain. It is
primarily cataloged as a chemical intermediate for use in pharmaceutical and agrochemical
research.

General Biological Activities of 4-Amino-
Tetrahydropyran Derivatives
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The 4-amino-tetrahydropyran moiety is a recognized pharmacophore present in a variety of
biologically active compounds. Research on derivatives has indicated a range of potential

therapeutic applications.

Table 1: Reported Biological Activities of 4-Amino-Tetrahydropyran Derivatives

Biological Activity

Description

Reference Compound
Example(s)

Antimicrobial

Inhibition of bacterial and
fungal growth. The mechanism
can involve the disruption of

essential enzymatic pathways.

Various 4H-Pyran derivatives
have shown activity against

Mycobacterium bovis.

Enzyme Inhibition

Inhibition of specific enzymes,
such as acetylcholinesterase
(AChE), which is relevant in
the context of Alzheimer's

disease.

Certain pyran-based scaffolds
have demonstrated AChE
inhibitory activity.

CNS Activity

Modulation of central nervous

system targets.

The tetrahydropyran ring is a
component of some CNS-

active drugs.

Experimental Protocols

Due to the absence of specific experimental data for N-ethyltetrahydro-2H-pyran-4-amine,
detailed protocols for its biological evaluation cannot be provided. However, a general

experimental workflow for assessing a novel compound's biological activity is outlined below.
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Caption: General workflow for the biological evaluation of a novel chemical entity.

Signaling Pathways

Without specific biological activity data, it is not possible to delineate a relevant signaling
pathway for N-ethyltetrahydro-2H-pyran-4-amine. The mechanism of action would be
dependent on the specific cellular target with which the compound interacts. For instance, if the
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compound were found to have anticancer activity, a relevant pathway to investigate might be
the PI3K/Akt/mTOR signaling cascade, which is commonly dysregulated in cancer.

Hypothetical Anticancer Mechanism
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Caption: Hypothetical signaling pathway for an anticancer agent targeting the PI3K/Akt/mTOR
pathway.

In conclusion, while the tetrahydropyran scaffold is of significant interest in drug discovery, a
detailed and independent verification of the biological activity of N-ethyltetrahydro-2H-pyran-
4-amine cannot be completed without specific, publicly available experimental data. Further
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research and publication of such data are necessary to fully characterize the biological profile
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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